buta-1,3-diene;N-(hydroxymethyl)-2-methylprop-2-enamide;prop-2-enenitrile

• CAS No.: 25135-82-4
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: buta-1,3-diene;N-(hydroxymethyl)-2-methylprop-2-enamide;prop-2-enenitrile
• InChI: InChI=1S/C5H9NO2.C4H6.C3H3N/c1-4(2)5(8)6-3-7;1-3-4-2;1-2-3-4/h7H,1,3H2,2H3,(H,6,8);3-4H,1-2H2;2H,1H2
• InChI Key: VNUQXUQSDQEYEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NCO.C=CC=C.C=CC#N

Description

Buta-1,3-diene; N-(hydroxymethyl)-2-methylprop-2-enamide; prop-2-enenitrile is a complex organic compound with a unique structure that combines three distinct functional groups. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry. Its molecular formula is C19H24N2O2, and it has a molecular weight of 312.406 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of buta-1,3-diene; N-(hydroxymethyl)-2-methylprop-2-enamide; prop-2-enenitrile involves multiple steps, each requiring specific reagents and conditionsEach step requires careful control of temperature, pressure, and pH to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using continuous flow reactors and automated systems to maintain consistent quality and yield. The process involves the use of catalysts and solvents to facilitate the reactions and improve efficiency. Safety measures are also implemented to handle the potentially hazardous reagents and conditions involved in the synthesis .

Chemical Reactions Analysis

Types of Reactions

Buta-1,3-diene; N-(hydroxymethyl)-2-methylprop-2-enamide; prop-2-enenitrile undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

The common reagents used in these reactions include acids, bases, oxidizing agents, reducing agents, and solvents such as ethanol, methanol, and dichloromethane. The conditions vary depending on the desired reaction, with temperature, pressure, and pH being critical factors .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of products, including halides, ethers, and esters .

Scientific Research Applications

Buta-1,3-diene; N-(hydroxymethyl)-2-methylprop-2-enamide; prop-2-enenitrile has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor or active pharmaceutical ingredient.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of buta-1,3-diene; N-(hydroxymethyl)-2-methylprop-2-enamide; prop-2-enenitrile involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and concentration of the compound. The exact molecular targets and pathways are still under investigation, but they may include enzymes, receptors, and other biomolecules .

Comparison with Similar Compounds

Similar Compounds

Buta-1,3-diene: A simple diene with applications in polymer synthesis.

N-(hydroxymethyl)-2-methylprop-2-enamide: A compound with potential biological activity.

Prop-2-enenitrile: A nitrile used in organic synthesis.

Uniqueness

This makes it a valuable compound for research and industrial purposes .